Cas no 31127-16-9 (Hydrazinecarboxylicacid, 2-(1,3-benzodioxol-5-ylmethylene)-, 1,1-dimethylethyl ester)

• Product Name: Hydrazinecarboxylicacid, 2-(1,3-benzodioxol-5-ylmethylene)-, 1,1-dimethylethyl ester
• CAS No: 31127-16-9
• MF: C₁₃H₁₆N₂O₄
• MW: 264.277143478394
• CID: 319730
• PubChem ID: 5718662
• Update Time: 2025-04-19

Hydrazinecarboxylicacid, 2-(1,3-benzodioxol-5-ylmethylene)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Hydrazinecarboxylicacid, 2-(1,3-benzodioxol-5-ylmethylene)-, 1,1-dimethylethyl ester
• tert-butyl N-(1,3-benzodioxol-5-ylmethylideneamino)carbamate
• tert-butyl 2-(1,3-benzodioxol-5-ylmethylene)hydrazinecarboxylate
• tert-butyl N-[(E)-1,3-benzodioxol-5-ylmethylideneamino]carbamate
• NSC158943
• 31127-16-9
• AG-205/33169049
• NSC-158943
• AKOS024371930

• Inchi： 1S/C13H16N2O4/c1-13(2,3)19-12(16)15-14-7-9-4-5-10-11(6-9)18-8-17-10/h4-7H,8H2,1-3H3,(H,15,16)/b14-7+
• InChI Key： OYTFTYXFAYZEJQ-VGOFMYFVSA-N
• SMILES： O(C(N/N=C/C1C=CC2=C(C=1)OCO2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.11108
• Monoisotopic Mass: 264.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.2Ų

Experimental Properties

• PSA: 69.15
• LogP: 2.66480